Cas no 1257527-98-2 (2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione)
![2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione structure](https://www.kuujia.com/scimg/cas/1257527-98-2x300.png)
1257527-98-2 structure
Product Name:2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
CAS No:1257527-98-2
Molecular Formula:C21H21N3O5
Molecular Weight:395.408545255661
MDL:MFCD18642726
CID:1218389
PubChem ID:22174753
2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Properties
Names and Identifiers
-
- 2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione
- SureCN900690
- AGN-PC-00AP8N
- ISO070
- KB-66744
- 2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE
- 2-(2-hydroxy-3-(4-(3-oxomorpholino)phenylamino)propyl)isoindoline-1,3-dione
- 1H-Isoindole-1,3(2H)-dione, 2-[2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-
- SCHEMBL900690
- A889954
- 1257527-98-2
- NS00005243
- 2-{2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl}-1H-isoindole-1,3(2H)-dione
- CS-M0562
- BCP33898
- SB66138
- DB-226480
- AKOS024465124
- CS-13656
- Rivaroxaban Impurity 27
- DTXSID30623241
- SB64516
-
- MDL: MFCD18642726
- InChIKey: CKFVSMPWXAASIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O5/c25-16(12-24-20(27)17-3-1-2-4-18(17)21(24)28)11-22-14-5-7-15(8-6-14)23-9-10-29-13-19(23)26/h1-8,16,22,25H,9-13H2
- SMILES: C1=CC=C2C(=C1)C(=O)N(CC(CNC3=CC=C(C=C3)N4CCOCC4=O)O)C2=O
Computed Properties
- Exact Mass: 395.14812078g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.14812078g/mol
- Heavy Atom Count: 29
- Complexity: 610
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 99.2Ų
2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A199008518-100mg |
2-(2-Hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)isoindoline-1,3-dione |
1257527-98-2 | 95% | 100mg |
$420.16 | 2023-09-03 | |
Chemenu | CM148445-1g |
2-(2-Hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)isoindoline-1,3-dione |
1257527-98-2 | 95% | 1g |
$1512 | 2021-08-05 | |
ChemScence | CS-M0562-25mg |
2-(2-hydroxy-3-(4-(3-oxomorpholino)phenylamino)propyl)isoindoline-1,3-dione |
1257527-98-2 | 25mg |
$169.0 | 2022-04-28 | ||
eNovation Chemicals LLC | D491204-1G |
2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE |
1257527-98-2 | 95% | 1G |
$1440 | 2022-09-08 | |
CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-09451-1g |
2-(2-HYDROXY-3-((4-(3-OXOMORPHOLINO)PHENYL)AMINO)PROPYL)ISOINDOLINE-1,3-DIONE |
1257527-98-2 | 95% | 1g |
$1200 | 2023-09-07 |
2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
(CAS:1257527-98-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
2-[2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]isoindole-1,3-dione Related Literature
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Hong-Li Jia,Ming-Jun Jia,Guang Zeng,Juan Jin,Jie-Hui Yu,Ji-Qing Xu CrystEngComm, 2012,14, 6599-6608
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Jose Muñoz,Núria Crivillers,Bart Jan Ravoo,Marta Mas-Torrent Nanoscale, 2020,12, 9884-9889
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Haibo Yin,Lu Peng,Yuning Huo,Hexing Li RSC Adv., 2016,6, 13498-13504
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Yinghong Li,Xiaobin Zeng Org. Biomol. Chem., 2023,21, 5880-5880
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6. Front cover
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Jianwu Sun,Weiwei Yu,Fang Peng,Yan Sun,Fang Zhang,Jing Lu,Meiying Ge RSC Adv., 2018,8, 33080-33086
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Jens Heilmann,Sergei F. Boulyga,Klaus G. Heumann J. Anal. At. Spectrom., 2009,24, 385-390
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Vasili Baranau,Ulrich Tallarek Soft Matter, 2014,10, 3826-3841
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